Cas no 1955514-98-3 (6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride)

• Product Name: 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride
• CAS No: 1955514-98-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD30181255
• CID: 4631281
• PubChem ID: 122155574
• Update Time: 2025-11-01

6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-benzo[7]annulen-2-amine hydrochloride
• 8,9-dihydro-7H-benzo[7]annulen-3-amine;hydrochloride
• Z2526439811
• 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride

• MDL： MFCD30181255
• Inchi： 1S/C11H13N.ClH/c12-11-7-6-9-4-2-1-3-5-10(9)8-11;/h3,5-8H,1-2,4,12H2;1H
• InChI Key： UHIXWXROBKMSPY-UHFFFAOYSA-N
• SMILES： Cl.NC1C=CC2=C(C=1)C=CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 174
• Topological Polar Surface Area: 26

Additional information on 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride

Introduction to 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride (CAS No. 1955514-98-3)

6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1955514-98-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoannulene class, characterized by a fused bicyclic system consisting of a benzene ring and a seven-membered aromatic heterocycle. The presence of an amine functional group at the 2-position and its salt form as hydrochloride further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride exhibits unique electronic and steric properties due to its rigid bicyclic structure. This conformational stability is advantageous for binding interactions with biological targets, such as enzymes and receptors. The amine moiety serves as a key pharmacophore, facilitating hydrogen bonding and other non-covalent interactions essential for drug-receptor recognition. Additionally, the hydrochloride salt form improves the compound's solubility in aqueous media, which is critical for formulation development and bioavailability studies.

In recent years, there has been growing interest in benzoannulene derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural motif of benzo7annulen has been explored for its ability to modulate biological pathways by interacting with specific targets. For instance, studies have shown that benzoannulene-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in tumor progression. The amine derivative 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride is being investigated for its potential to disrupt these pathways, offering a novel therapeutic approach.

One of the most compelling aspects of 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride is its synthetic accessibility. Researchers have developed efficient synthetic routes to construct the benzoannulene core while introducing functional groups such as the amine at the 2-position. These synthetic strategies often involve multi-step organic transformations, including cyclization reactions and functional group interconversions. The ability to modify the structure while maintaining biological activity allows for the exploration of a wide range of analogs with tailored pharmacological properties.

The pharmacokinetic profile of 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride is another critical area of study. Preliminary in vitro and in vivo experiments suggest that this compound exhibits favorable metabolic stability and moderate bioavailability. However, further studies are needed to optimize its pharmacokinetic properties and minimize potential side effects. The hydrochloride salt form may also influence drug distribution and excretion; thus, understanding these parameters is essential for effective dosing regimens.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride to biological targets with high accuracy. Molecular docking simulations have been used to identify potential binding pockets on enzymes such as kinases and proteases. These simulations not only help in rationalizing the compound's mechanism of action but also guide the design of more potent derivatives. Additionally, virtual screening techniques have been employed to identify novel analogs with improved pharmacological profiles.

The therapeutic potential of 6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride extends beyond cancer treatment. Emerging evidence suggests that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell function. In particular, its ability to interact with transcription factors and signaling pathways involved in inflammation makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are warranted to validate these findings.

In conclusion,6,7-dihydro-5H-benzo7annulen-2-amine hydrochloride (CAS No. 1955514-98-3) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique chemical properties make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and synthetic strategies,benzo7annulen-based compounds like this one are poised to play a crucial role in developing next-generation therapeutics.